1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-fluorophenyl)-N-(2-methoxyethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-6-(4-fluorophenyl)-N-(2-methoxyethyl)-3-methylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C21H23FN4O4S/c1-13-19-17(21(27)23-8-9-30-2)11-18(14-3-5-15(22)6-4-14)24-20(19)26(25-13)16-7-10-31(28,29)12-16/h3-6,11,16H,7-10,12H2,1-2H3,(H,23,27)
• InChI Key: JYEMRHDHZUTXMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=C(C=C3)F)C(=O)NCCOC)C4CCS(=O)(=O)C4
• Molecular Formula: C21H23FN4O4S
• Molecular Weight: 446.5 g/mol
• CAS No.: 1021214-98-1

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-fluorophenyl)-N-(2-methoxyethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C21H23FN4O4S and its molecular weight is 446.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Chemical Behavior

Research has shown that compounds with a pyrazolo[3,4-b]pyridine structure exhibit interesting chemical behaviors and structural characteristics. For example, Quiroga et al. (1999) detailed the synthesis and structural analysis of 3-aryl-5-cyanopyrazolo[3,4-b]pyridines, highlighting their potential in forming hydrogen-bonded structures and two-dimensional sheets, which could have implications in materials science and molecular engineering Quiroga, J., et al. (1999).

Radiopharmaceutical Development

Katoch-Rouse and Horti (2003) explored the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide as a potential radiotracer for studying CB1 cannabinoid receptors. This research is indicative of the role such compounds could play in developing diagnostic tools and exploring neurological functions Katoch-Rouse, R., & Horti, A. (2003).

Kinase Inhibition for Therapeutic Applications

Schroeder et al. (2009) described the discovery of a compound as a selective and orally efficacious inhibitor of the Met kinase superfamily. This underscores the potential of pyrazolo[3,4-b]pyridine derivatives in targeted cancer therapies, offering insights into how your compound could be relevant in medicinal chemistry Schroeder, G. M., et al. (2009).

Cytotoxicity and Anticancer Activity

Hassan et al. (2014) synthesized and evaluated 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives for their cytotoxic activity against cancer cells. This research highlights the potential for compounds within this chemical framework to serve as bases for anticancer drug development Hassan, A. S., et al. (2014).

Molecular Interaction Studies

Shim et al. (2002) investigated the molecular interactions of a specific pyrazole-3-carboxamide with the CB1 cannabinoid receptor, providing a foundation for understanding how structural variations in these compounds affect their binding affinities and functional outcomes. Such studies are crucial for drug design and pharmacological research Shim, J., et al. (2002).